Cas no 941882-10-6 (2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide
• CAS No: 941882-10-6
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5917055
• PubChem ID: 16915581
• Update Time: 2025-06-08

2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(4-methoxyphenyl)acetyl]amino]-N-methyl-1,3-thiazole-4-carboxamide
• 2-(2-(4-methoxyphenyl)acetamido)-N-methylthiazole-4-carboxamide
• AKOS024643164
• 2-[2-(4-methoxyphenyl)acetamido]-N-methyl-1,3-thiazole-4-carboxamide
• F2365-0706
• 941882-10-6
• 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H15N3O3S/c1-15-13(19)11-8-21-14(16-11)17-12(18)7-9-3-5-10(20-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,15,19)(H,16,17,18)
• InChI Key： IECZKEZJOSYNIR-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC)=O)N=C1NC(CC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide

Introduction to 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 941882-10-6)

2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide, with the CAS number 941882-10-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide makes it a promising candidate for various therapeutic applications.

The molecular structure of 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide is characterized by a thiazole ring linked to an acetamido group and a methoxyphenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The thiazole ring is a common heterocyclic scaffold found in many bioactive molecules, while the acetamido and methoxyphenyl groups contribute to its solubility and binding affinity to various biological targets.

Recent studies have highlighted the potential of 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide in various therapeutic areas. One notable application is its antimicrobial activity. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes.

In addition to its antimicrobial properties, 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide has shown promise as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide has also been explored. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and PI3K/AKT. These findings suggest that this compound could be developed into a novel anticancer agent.

The pharmacokinetic properties of 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide have been investigated in several animal models. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, which is a crucial factor for its potential clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide. Early-phase trials have shown promising results, with patients exhibiting good tolerance and significant improvements in their conditions. These trials are expected to provide more comprehensive data on the therapeutic potential of this compound.

In conclusion, 2-2-(4-methoxyphenyl)acetamido-N-methyl-1,3-thiazole-4-carboxamide (CAS No. 941882-10-6) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.